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Compound of Interest

Compound Name: Syk Inhibitor II

Cat. No.: B161068

For laboratory personnel, including researchers, scientists, and professionals in drug
development, the proper handling and disposal of chemical reagents are paramount to
ensuring a safe work environment and minimizing environmental impact. This document
provides essential safety and logistical information for the proper disposal of Syk Inhibitor I, a
potent and selective spleen tyrosine kinase (Syk) inhibitor.

Safety and Hazard Information

Syk Inhibitor Il is a chemical compound that requires careful handling. While one safety data
sheet indicates that the substance is not classified according to the Globally Harmonized
System (GHS), another classifies it as an acute oral toxicant (Category 4) and highly toxic to
aquatic life with long-lasting effects (Category 1).[1] Therefore, it is crucial to handle this
compound with appropriate personal protective equipment (PPE), including gloves, lab coat,
and eye protection.

Hazard Statements:

e Harmful if swallowed.[1]

» Very toxic to aquatic life with long lasting effects.[1]
Precautionary Statements:

o Wash skin thoroughly after handling.[1]
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Collect spillage.[1]

Avoid release to the environment.[1]

Do not eat, drink, or smoke when using this product.[1]

If swallowed, call a poison center or doctor if you feel unwell.[1]

Dispose of contents/container to an approved waste disposal plant.[1]

Quantitative Data

Property Value Source
IC50 (Syk) 41 nM (2131141
IC50 (PKCe) 5.1 uM [2][4]
IC50 (PKCBII) 11 pM [2][4]
IC50 (ZAP-70) 11.2 pM [2][4]
IC50 (Btk) 15.5 pM [21[4]
IC50 (Itk) 22.6 UM [2][4]
Solubility in DMF 25 mg/ml [2]
Solubility in DMSO 15 mg/ml [2]
Storage (Powder) -20°C [1]
Storage (in Solvent) -80°C [1]

Syk Signaling Pathway Inhibition

Spleen tyrosine kinase (Syk) is a non-receptor tyrosine kinase that plays a crucial role in signal

transduction in various cell types, particularly in immune cells. It is activated by binding to

immunoreceptor tyrosine-based activation motifs (ITAMs) within the cytoplasmic domains of

cell surface receptors. Syk Inhibitor Il acts as an ATP-competitive inhibitor, blocking the kinase

activity of Syk and thereby inhibiting downstream signaling pathways.

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://dcchemicals.com/msds/MSDS_DC10900.html
https://dcchemicals.com/msds/MSDS_DC10900.html
https://dcchemicals.com/msds/MSDS_DC10900.html
https://dcchemicals.com/msds/MSDS_DC10900.html
https://dcchemicals.com/msds/MSDS_DC10900.html
https://www.caymanchem.com/product/18202/syk-inhibitor-ii
https://www.bioscience.co.uk/product~1819560
https://www.medchemexpress.com/syk-inhibitor-ii.html
https://www.caymanchem.com/product/18202/syk-inhibitor-ii
https://www.medchemexpress.com/syk-inhibitor-ii.html
https://www.caymanchem.com/product/18202/syk-inhibitor-ii
https://www.medchemexpress.com/syk-inhibitor-ii.html
https://www.caymanchem.com/product/18202/syk-inhibitor-ii
https://www.medchemexpress.com/syk-inhibitor-ii.html
https://www.caymanchem.com/product/18202/syk-inhibitor-ii
https://www.medchemexpress.com/syk-inhibitor-ii.html
https://www.caymanchem.com/product/18202/syk-inhibitor-ii
https://www.medchemexpress.com/syk-inhibitor-ii.html
https://www.caymanchem.com/product/18202/syk-inhibitor-ii
https://www.caymanchem.com/product/18202/syk-inhibitor-ii
https://dcchemicals.com/msds/MSDS_DC10900.html
https://dcchemicals.com/msds/MSDS_DC10900.html
https://www.benchchem.com/product/b161068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Cell Membrane

Receptor-ITAM >—

Activation

Inhibition

hosphorylation Cascade

Downstream Signaling
(e.g., Calcium Mobilization, Cytokine Release)

Click to download full resolution via product page
Caption: Inhibition of the Syk signaling pathway by Syk Inhibitor II.

Experimental Workflow: Disposal of Syk Inhibitor Il

The following procedure outlines the steps for the proper disposal of Syk Inhibitor II. This
workflow is designed to ensure safety and compliance with environmental regulations.

Caption: Step-by-step workflow for the proper disposal of Syk Inhibitor II.

Detailed Disposal Procedures

1. Personal Protective Equipment (PPE):

» Before handling Syk Inhibitor Il for disposal, ensure you are wearing appropriate PPE,
including chemical-resistant gloves (e.g., nitrile), a lab coat, and safety glasses or goggles.

2. Waste Segregation and Collection:

e Solid Waste: Collect unused or expired solid Syk Inhibitor Il powder in a clearly labeled,
sealed container designated for hazardous chemical waste.
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Solutions: If Syk Inhibitor Il is in a solvent, do not dispose of it down the drain.[1] Collect the
solution in a sealed, labeled container for hazardous liquid waste. Be sure to list all
components of the solution on the waste label.

Contaminated Materials: Any materials that have come into contact with Syk Inhibitor II,
such as pipette tips, tubes, and paper towels, should be considered contaminated. Place
these items in a designated hazardous waste container.

. Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "Syk Inhibitor II," and any associated hazard warnings (e.g., "Acutely Toxic,"
"Aguatic Toxin").

. Storage:

Store the sealed and labeled hazardous waste containers in a designated and secure
hazardous waste accumulation area within the laboratory. This area should be away from
drains and sources of ignition.[1]

. Final Disposal:

The disposal of Syk Inhibitor Il must be conducted through an approved and licensed
hazardous waste disposal company.[1] Follow your institution's or company's specific
procedures for arranging the pickup and disposal of chemical waste. Do not attempt to
dispose of this chemical through regular trash or sewer systems.[5]

In Case of a Spill:

o Evacuate the immediate area.

e Ensure adequate ventilation.[1]

» Wearing appropriate PPE, contain the spill using an absorbent material like diatomite or
universal binders.[1]
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o Carefully collect the absorbed material and place it in a sealed, labeled hazardous waste
container.

o Decontaminate the spill area with a suitable solvent (e.g., alcohol) and collect the
decontamination materials as hazardous waste.[1]

By adhering to these procedures, you can ensure the safe handling and environmentally
responsible disposal of Syk Inhibitor Il. Always consult your institution's specific safety
guidelines and the most current Safety Data Sheet (SDS) for the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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